3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide

• IUPAC Name: 3-[(3-fluorophenyl)sulfamoyl]-4-methyl-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C21H19FN2O3S/c1-14-6-3-4-9-19(14)23-21(25)16-11-10-15(2)20(12-16)28(26,27)24-18-8-5-7-17(22)13-18/h3-13,24H,1-2H3,(H,23,25)
• InChI Key: WQNRUHUEVLHAKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)S(=O)(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O3S
• Molecular Weight: 398.5 g/mol

Description

3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide is a chemical compound that belongs to the class of sulfonamides. This compound has been extensively studied for its potential applications in scientific research. In

Mechanism of Action

The mechanism of action of 3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide involves binding to the active site of carbonic anhydrases and inhibiting their activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for maintaining acid-base balance in the body. As a result, the compound has been shown to have potential therapeutic applications in the treatment of diseases that involve dysregulation of acid-base balance, such as glaucoma and epilepsy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide are mainly related to its inhibition of carbonic anhydrases. This inhibition leads to a decrease in the production of bicarbonate ions, which can have a range of effects on different physiological processes. For example, inhibition of carbonic anhydrases in the eye can decrease the production of aqueous humor, which can help lower intraocular pressure and treat glaucoma. Inhibition of carbonic anhydrases in the brain can decrease the production of bicarbonate ions, which can help reduce seizures and treat epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide for lab experiments is its high purity and stability. This compound can be easily synthesized and purified to a high degree of purity, which makes it ideal for use in experiments that require precise and reproducible results. However, one limitation of this compound is its potential toxicity. Like many sulfonamides, 3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide. One area of research could be the development of new analogs of this compound that have improved potency and selectivity for specific carbonic anhydrase isoforms. Another area of research could be the use of this compound in combination with other drugs or therapies to enhance their efficacy. Finally, more research is needed to fully understand the potential therapeutic applications of this compound in the treatment of diseases such as glaucoma, epilepsy, and cancer.

Synthesis Methods

The synthesis of 3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide involves the reaction of 3-aminobenzenesulfonamide with 3-fluoroaniline and 4-methyl-N-(2-methylphenyl)benzamide in the presence of a suitable catalyst and solvent. The reaction proceeds under mild conditions and yields a high purity product.

Scientific Research Applications

3-{[(3-fluorophenyl)amino]sulfonyl}-4-methyl-N-(2-methylphenyl)benzamide has been extensively studied for its potential applications in scientific research. This compound is known to inhibit the activity of a class of enzymes called carbonic anhydrases, which are involved in many physiological processes, including acid-base balance, respiration, and bone resorption. Inhibition of carbonic anhydrases has been shown to have potential therapeutic applications in the treatment of glaucoma, epilepsy, and cancer.